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Physicochemical Properties and Solubility

CVT-313 (CAS 199986-75-9) has a molecular weight of 400.47 g/mol and the molecular formula

C₂₀H₂₈N₆O₃ [1] [2] [3]. It typically appears as a white to off-white solid powder [1] [4].

Solubility Data for Stock Solution Preparation The following table summarizes the solubility of CVT-313

in various solvents, which is crucial for preparing stock solutions [2] [5] [4].

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration (mM)

Notes

DMSO 80 - 100 mg/mL 199.8 - 249.7 mM Hygroscopic DMSO can reduce
solubility; use fresh, anhydrous DMSO

[2] [5] [6].

Ethanol 40 - 80 mg/mL 99.9 - 199.8 mM Gentle warming may be required to

achieve full solubility [2] [5] [7].

Water Insoluble Insoluble Not recommended for direct dissolution

[2] [5].

Recommended In Vivo Formulations For animal studies, the following formulations have been validated

and are recommended to achieve a clear solution or homogeneous suspension [2] [5]:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s524588?utm_src=pdf-body
https://www.smolecule.com/products/s524588?utm_src=pdf-interest
https://www.smolecule.com/products/s524588?utm_src=pdf-body
https://www.peptidedb.com/products/CVT-313.html
https://www.selleckchem.com/products/cvt-313.html
https://www.tocris.com/products/cvt-313_6174
https://www.peptidedb.com/products/CVT-313.html
https://www.medchemexpress.com/cvt-313.html?srsltid=AfmBOophbdYLb6qVw0XmJ2ssTs0xGBVshUmZd96Nd_DYJoRK8MytDcA4
https://www.smolecule.com/products/s524588?utm_src=pdf-body
https://www.selleckchem.com/products/cvt-313.html
https://www.selleckchem.com/datasheet/cvt-313-S653702-DataSheet.html
https://www.medchemexpress.com/cvt-313.html?srsltid=AfmBOophbdYLb6qVw0XmJ2ssTs0xGBVshUmZd96Nd_DYJoRK8MytDcA4
https://www.selleckchem.com/products/cvt-313.html
https://www.selleckchem.com/datasheet/cvt-313-S653702-DataSheet.html
https://www.invivochem.com/cvt-313.html
https://www.selleckchem.com/products/cvt-313.html
https://www.selleckchem.com/datasheet/cvt-313-S653702-DataSheet.html
https://www.apexbt.com/cvt-313.html
https://www.selleckchem.com/products/cvt-313.html
https://www.selleckchem.com/datasheet/cvt-313-S653702-DataSheet.html
https://www.selleckchem.com/products/cvt-313.html
https://www.selleckchem.com/datasheet/cvt-313-S653702-DataSheet.html
https://www.smolecule.com/products/s524588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Formulation
Final
Concentration

Preparation Example (for 1 mL)

5% DMSO + 40% PEG300 +
5% Tween 80 + 50% ddH₂O

4.0 mg/mL (9.99

mM)

Add 50 µL of 80 mg/mL DMSO stock to 400 µL

PEG300 → mix → add 50 µL Tween 80 → mix →
add 500 µL ddH₂O [2] [5].

5% DMSO + 95% Corn Oil 2.0 mg/mL (4.99
mM)

Add 50 µL of 40 mg/mL DMSO stock to 950 µL
corn oil → mix evenly [2] [5].

Homogeneous Suspension
in 0.5% CMC-Na

≥5 mg/mL (≥12.5
mM)

Add 5 mg of CVT-313 powder to 1 mL of 0.5%
carboxymethyl cellulose sodium (CMC-Na) salt

solution → mix evenly [2] [5].

Biological Activity and Experimental Protocols

CVT-313 acts as a potent, selective, reversible, and ATP-competitive inhibitor of CDK2. Its mechanism and

typical experimental applications are summarized in the diagram below.
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Key Biological Effects

Enzyme Inhibition: CVT-313 is a potent and selective inhibitor of CDK2. The table below shows its

reported half-maximal inhibitory concentrations (IC₅₀) for different kinases [1] [4] [8].

| Kinase Target | Reported IC₅₀ | |:---|:---:| | CDK2/Cyclin A | 0.18 - 0.5 µM | | CDK2/Cyclin E |

0.176 µM | | CDK5/p25 | 0.42 - 0.49 µM | | CDK1/Cyclin B | 2.3 - 4.2 µM | | CDK4/Cyclin D1 | 215

µM |

Cellular Effects: In cells, CVT-313 inhibits the hyperphosphorylation of the retinoblastoma (Rb)

protein, leading to cell cycle arrest at the G1/S boundary [1] [2] [7]. It inhibits the growth of various

human, rat, and mouse cells with IC₅₀ values for growth arrest ranging from 1.25 to 20 µM [1] [2] [7].
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In some cancer cell lines, such as diffuse large B-cell lymphoma (DLBCL), it can also induce

apoptosis [7].

Detailed Experimental Protocols

Enzyme Assay (from reference [1] [6])

Procedure: Combine purified substrate (e.g., CDC5L-His6) with [γ-³²P]ATP and a source of
kinase activity (e.g., COS-7 cell extract) in a reaction buffer (e.g., 20 mM HEPES, pH 7.5, 50

mM NaCl, 10 mM MgCl₂, and protease/phosphatase inhibitors).
Inhibition: Include CVT-313 at a final concentration of 1 µM as a specific inhibitor.

Incubation: Incubate the mixture at 30°C for 10 minutes.
Detection: Stop the reaction and separate phosphorylated proteins by SDS-PAGE. Analyze

phosphorylation by autoradiography or other appropriate methods.

Cell-based Assay (from references [1] [2] [7])

Cell Line: This protocol is commonly used with MRC-5 cells (human lung fibroblast) but has

also been applied to other lines.
Culture Conditions: Grow cells in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 5% fetal calf serum.
Dosing: Add CVT-313 to exponentially growing cells. Effective concentrations used in literature

range from 5 to 25 µM, with a common concentration of 12.5 µM.
Incubation Time: Treat cells for 24 to 48 hours.

Analysis:
Proliferation: Measure cell proliferation using a non-radioactive kit like CellTiter 96.

Cell Cycle Analysis: For FACS analysis, trypsinize cells, fix in 70% ice-cold ethanol, and
treat with RNase A and propidium iodide. Analyze DNA content using a flow cytometer.

Handling and Storage Instructions

Storage: Store the powder at -20°C. Under these conditions, it is stable for at least 3 years [1] [3].

Stock solutions in DMSO should be aliquoted and stored at -80°C for up to 2 years or at -20°C for 1
year. Avoid repeated freeze-thaw cycles [4].

Stability: The solid material is stable at ambient temperature for several days, making it suitable for
ordinary shipping processes [1].

Safety Note: This product is for research use only and is not intended for diagnostic or human use [1]
[3] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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